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Compound of Interest

Compound Name: 3-O-Methyl Colterol Bromide

Cat. No.: B15352402 Get Quote

Essential Safety and Handling Guide for 3-O-Methyl
Colterol Bromide
Disclaimer: Specific safety data for "3-O-Methyl Colterol Bromide" is not readily available in

public safety databases. The following guidance is based on the known hazards of the closely

related parent compound, Colterol, and the general safety protocols for catechol-containing

compounds.[1][2][3] It is imperative that a comprehensive, site-specific risk assessment is

conducted before handling this chemical.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling 3-O-Methyl Colterol Bromide.

Hazard Assessment and Personal Protective Equipment
(PPE)
Due to its chemical structure as a catecholamine derivative, 3-O-Methyl Colterol Bromide
should be handled as a potentially hazardous substance. The primary routes of exposure are

inhalation, skin contact, and ingestion.[1][3] Appropriate PPE is mandatory to minimize risk.

Summary of Required Personal Protective Equipment
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PPE Category Specification Purpose

Eye Protection

ANSI Z87.1 certified safety

glasses with side shields or

chemical splash goggles.

Protects eyes from splashes

and airborne particles.

Hand Protection
Nitrile gloves (minimum 0.11

mm thickness).

Prevents skin contact with the

chemical.

Body Protection Fully buttoned laboratory coat.
Protects skin and clothing from

contamination.

Respiratory Protection

Use in a certified chemical

fume hood is required. If

handling outside of a fume

hood is unavoidable, a NIOSH-

approved respirator with

organic vapor cartridges is

necessary.

Minimizes inhalation of

airborne particles or aerosols.

Operational Plan: Step-by-Step Handling Procedures
2.1. Preparation and Weighing (Solid Compound)

Work Area Preparation: All handling of solid 3-O-Methyl Colterol Bromide must be

conducted within a certified chemical fume hood to prevent inhalation of fine powders.[3]

Don PPE: Before handling, put on all required PPE as specified in the table above.

Weighing: Use a tared weigh boat or paper. Handle with care to avoid generating dust.

Transfer: Carefully transfer the weighed compound to your experimental vessel.

2.2. Solution Preparation

Solvent Addition: In the chemical fume hood, add the desired solvent to the vessel containing

the solid compound.
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Dissolution: Cap the vessel and mix by gentle swirling or vortexing until the compound is fully

dissolved.

Labeling: Clearly label the container with the compound name, concentration, solvent, and

date of preparation.[1]

2.3. Experimental Use

Maintain Ventilation: Continue to work in a well-ventilated area, preferably a chemical fume

hood, when handling solutions.[1][3]

Avoid Contact: Use appropriate laboratory equipment (e.g., pipettes, syringes) to transfer

solutions and avoid direct contact.

Post-Experiment: Decontaminate all work surfaces with an appropriate cleaning agent.

Disposal Plan
All waste materials contaminated with 3-O-Methyl Colterol Bromide must be disposed of as

hazardous waste.

3.1. Waste Segregation

Solid Waste: Contaminated gloves, weigh boats, pipette tips, and other disposable materials

should be collected in a dedicated, clearly labeled hazardous waste container.[4]

Liquid Waste: Unused or waste solutions containing 3-O-Methyl Colterol Bromide must be

collected in a separate, sealed, and clearly labeled hazardous waste container.[3][5] Do not

pour down the drain.[4]

3.2. Waste Container Management

All waste containers must be kept closed when not in use.

Store waste containers in a designated satellite accumulation area.

Arrange for pickup and disposal by your institution's environmental health and safety

department.
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Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Spill: For small spills within a chemical fume hood, absorb the material with an inert

absorbent (e.g., vermiculite, sand) and place it in a sealed container for hazardous waste

disposal. For larger spills, evacuate the area and contact your institution's emergency

response team.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Colterol | CAS No: 18866-78-9 [aquigenbio.com]

2. Colterol | C12H19NO3 | CID 25104 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. uaf.edu [uaf.edu]

4. Phenol, Chloroform, or TRIzol™ Waste Disposal | Research Safety Affairs | Office of
Research | UTHSC [uthsc.edu]

5. luriechildrens.org [luriechildrens.org]

To cite this document: BenchChem. [Personal protective equipment for handling 3-O-Methyl
Colterol Bromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15352402#personal-protective-equipment-for-
handling-3-o-methyl-colterol-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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